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Compound of Interest

Compound Name: [Alal7]-MCH

Cat. No.: B15607526

Audience: Researchers, scientists, and drug development professionals.

[Alal7]-Melanin-Concentrating Hormone ([Alal7]-MCH) is a potent synthetic agonist for the
melanin-concentrating hormone (MCH) receptors, MCHR1 and MCHRZ2. It is a valuable tool for
investigating the physiological roles of the MCH system, which is implicated in the regulation of
energy homeostasis, appetite, and other neurological processes. Proper preparation of
[Alal7]-MCH stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and application
of [Alal7]-MCH stock solutions in cell-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for [Alal7]-MCH.

Parameter Value Reference
Molecular Weight 2271.71 g/mol [1]
Solubility Soluble up to 2 mg/mL in water  [1][2]

EC50 at MCHR1 17 nM [1][3]

EC50 at MCHR2 54 nM [1][3]

Ki at MCHR1 0.16 nM [11[3]

Ki at MCHR2 34nM [11[3]
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Experimental Protocols
Protocol 1: Preparation of [Alal7]-MCH Stock Solution

This protocol describes the reconstitution of lyophilized [Ala17]-MCH to create a high-
concentration stock solution.

Materials:

e Lyophilized [Alal17]-MCH powder

Sterile, distilled water or sterile phosphate-buffered saline (PBS)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Bath sonicator
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized [Alal17]-MCH to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
peptide, which can affect its stability and weighing accuracy.

¢ Reconstitution:
o Carefully open the vial.

o Add the desired volume of sterile, distilled water or PBS to the vial to achieve a stock
concentration of 1-2 mg/mL.[4] For example, to prepare a 1 mg/mL stock solution from 1
mg of peptide, add 1 mL of solvent.

o Recap the vial securely.

¢ Dissolution:
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o Gently vortex the vial for 10-20 seconds to facilitate dissolution.
o Visually inspect the solution to ensure all the peptide has dissolved.

o If the peptide does not fully dissolve, sonication in a bath sonicator for a few minutes can
aid in solubilization.[5]

 Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into single-use
volumes in sterile, low-protein-binding polypropylene tubes. This minimizes waste and
prevents degradation from repeated freeze-thaw cycles.

o For short-term storage (up to one week), aliquots can be stored at 4°C.[3]

o For longer-term storage (up to a few weeks), aliquots should be stored at -20°C.[6] Long-
term storage of solutions is generally not recommended.[2]

Protocol 2: Calcium Mobilization Assay in MCHR1-
Expressing Cells

This protocol provides a general framework for assessing the agonist activity of [Alal17]-MCH
by measuring intracellular calcium mobilization in cells endogenously or recombinantly
expressing MCHRL1.

Materials:

o« MCHR1-expressing cells (e.g., HEK293 or CHO cells)

e Cell culture medium (e.g., DMEM with 10% FBS)

e 96-well or 384-well black, clear-bottom cell culture plates

e [Alal7]-MCH stock solution (prepared as in Protocol 1)

o Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

e Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://limitlesslifenootropics.com/peptide-storage-guide
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.biorbyt.com/peptide_dissolving
https://www.benchchem.com/product/b15607526?utm_src=pdf-body
https://www.benchchem.com/product/b15607526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Probenecid (if required to prevent dye leakage)

o Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation)
Procedure:

o Cell Plating:

o The day before the assay, seed the MCHR1-expressing cells into the 96-well or 384-well
plates at a density that will result in a confluent monolayer on the day of the experiment.

o Incubate the cells overnight at 37°C in a humidified 5% CO?2 incubator.
e Dye Loading:

o Prepare the dye-loading solution according to the manufacturer's instructions. This
typically involves dissolving the Fluo-4 AM in DMSO and then diluting it in the assay buffer.
Probenecid may be included in the loading buffer.

o Aspirate the cell culture medium from the wells.
o Add the dye-loading solution to each well and incubate for 45-60 minutes at 37°C.
o Preparation of [Alal7]-MCH Dilutions:

o During the dye-loading incubation, prepare a serial dilution of [Alal7]-MCH in the assay
buffer in a separate plate (the "compound plate™). The final concentrations should typically
range from picomolar to micromolar to generate a full dose-response curve.

e Calcium Flux Measurement:

o After incubation, if required by the dye manufacturer, wash the cells with assay buffer to
remove excess dye.

o Place the cell plate and the compound plate into the fluorescence plate reader.

o Set the instrument to record fluorescence intensity (typically excitation at ~494 nm and
emission at ~516 nm for Fluo-4) over time.
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o Establish a stable baseline fluorescence reading for each well.

o Program the instrument to automatically inject the [Alal7]-MCH dilutions from the
compound plate into the corresponding wells of the cell plate.

o Continue to record the fluorescence intensity to measure the increase in intracellular
calcium triggered by MCHR1 activation.

o Data Analysis:

o The change in fluorescence is indicative of the change in intracellular calcium
concentration.

o Plot the peak fluorescence response against the logarithm of the [Alal17]-MCH
concentration.

o Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Visualizations

Stock Solution Preparation ‘

Reconstitute in Sterile Water/PBS }—>

Lyophilized [Ala17]-MCH }—>

Equilibrate to Room Temp }—»
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Caption: Workflow for preparing [Alal7]-MCH stock solutions.
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Caption: MCH receptor 1 (MCHR1) signaling pathways.[7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Stock Solutions of [Alal7]-MCH for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607526#preparing-alal7-mch-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15607526?utm_src=pdf-custom-synthesis
https://www.jpt.com/blog/store-peptides/
https://www.biorbyt.com/peptide_dissolving
https://limitlesslifenootropics.com/peptide-storage-guide
https://www.genscript.com/peptide_solubility_and_stablity.html
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.researchgate.net/figure/Signalling-pathways-of-melanin-concentrating-hormone-receptor-1-MCHR1-left-panel-and_fig5_326338948
https://www.researchgate.net/figure/Representations-of-the-main-MCH-receptor-MCHR1-or-MCH-R2-signalling-pathways-in_fig1_285569996
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4850588/
https://www.benchchem.com/product/b15607526#preparing-ala17-mch-stock-solutions
https://www.benchchem.com/product/b15607526#preparing-ala17-mch-stock-solutions
https://www.benchchem.com/product/b15607526#preparing-ala17-mch-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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